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Compound of Interest

Compound Name: 1-Nonanol

Cat. No.: B041252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

of 1-nonanol (C₉H₂₀O). The information is curated to support research and development

activities where precise thermodynamic parameters are critical. This document presents key

data in a structured format, details the experimental methodologies used for their

determination, and includes a visual representation of a typical experimental workflow.

Core Thermochemical Data of 1-Nonanol
1-Nonanol, a straight-chain fatty alcohol, is utilized in various industrial applications, including

as a fragrance, flavoring agent, and chemical intermediate. A thorough understanding of its

thermochemical properties is fundamental for process design, safety assessments, and

computational modeling.

Enthalpy and Heat Capacity
The enthalpy of formation, combustion, and vaporization, along with heat capacity, are critical

parameters for defining the energetic characteristics of 1-nonanol. These values are

summarized in the tables below.
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Thermochemical Property Value Conditions

Enthalpy of Formation (Liquid) -454.0 ± 0.4 kJ/mol Standard conditions

Enthalpy of Formation (Gas) -377.0 ± 9.0 kJ/mol Standard conditions[1]

Standard Enthalpy of

Combustion (Liquid)
-5943.4 kJ/mol[2] 298.15 K[2]

Enthalpy of Vaporization 76.86 kJ/mol[2] 25 °C[2]

Liquid Phase Heat Capacity

(Cp)
356.3 J/mol·K[3] 303.1 K, 0.1 MPa[3]

342.9 J/mol·K[3] 304.17 K, 0.98 bar[3]

Phase Transition and Vapor Pressure
The phase transition behavior and vapor pressure are crucial for understanding the physical

state of 1-nonanol under different temperature and pressure conditions.

Property Value

Boiling Point 215 °C

Melting Point -8 to -6 °C

Flash Point 190 °F (88 °C) (Closed Cup)

Vapor Pressure 2.27 x 10⁻² mm Hg (0.00303 kPa) at 25 °C[2][4]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise and well-

established experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
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The standard enthalpy of combustion of 1-nonanol is determined using an adiabatic bomb

calorimeter. This technique measures the heat released when a substance is completely

burned in a constant-volume container.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 1-nonanol (typically around

1 gram) is placed in a sample crucible. A fuse wire of known length and mass is attached to

the electrodes of the bomb head, with the wire in contact with the sample.

Bomb Assembly: A small, known amount of distilled water (approximately 1 mL) is added to

the bottom of the bomb to ensure that the water produced during combustion is in its liquid

state. The bomb is then sealed and pressurized with high-purity oxygen to a pressure of

approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely

measured quantity of water (e.g., 2000 mL). The bucket is then placed inside an insulating

jacket to minimize heat exchange with the surroundings. A stirrer ensures a uniform

temperature distribution, and a high-precision thermometer records the temperature.

Combustion and Data Acquisition: The initial temperature of the water is recorded at regular

intervals to establish a baseline. The sample is then ignited by passing an electric current

through the fuse wire. The temperature of the water is continuously monitored and recorded

at short intervals until a maximum temperature is reached and then begins to cool.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The heat capacity of the calorimeter system is determined

by calibrating with a substance of known heat of combustion, such as benzoic acid. The

enthalpy of combustion of 1-nonanol is then calculated from the corrected temperature rise,

the heat capacity of the calorimeter, and the mass of the sample, with corrections made for

the heat of combustion of the fuse wire.

Determination of Vapor Pressure by the Static Method
The vapor pressure of 1-nonanol at different temperatures can be accurately measured using

a static method.
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Methodology:

Apparatus: A thermostated vessel connected to a pressure transducer and a vacuum system

is used. The temperature of the vessel can be controlled with high precision.

Sample Degassing: A sample of 1-nonanol is placed in the vessel. The sample is thoroughly

degassed to remove any dissolved air or other volatile impurities. This is typically achieved

by several freeze-pump-thaw cycles.

Measurement: The vessel is heated to a desired temperature and allowed to reach thermal

equilibrium. The pressure inside the vessel, which is the vapor pressure of the liquid at that

temperature, is measured by the pressure transducer.

Data Collection: This process is repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.

Determination of Liquid Heat Capacity by Tian-Calvet
Calorimetry
The heat capacity of liquid 1-nonanol is determined using a Tian-Calvet microcalorimeter,

which is known for its high sensitivity.

Methodology:

Principle: This method measures the heat flow between the sample and a heat sink

maintained at a constant temperature as the sample is heated at a controlled rate.

Procedure: A known mass of 1-nonanol is hermetically sealed in a sample cell. An empty,

identical cell is used as a reference. The sample and reference cells are placed in the

calorimeter, and the temperature is ramped at a constant rate (e.g., 1 K/min).

Measurement: The differential heat flow between the sample and reference cells is

measured by a series of thermocouples. This heat flow is directly proportional to the heat

capacity of the sample.

Calibration and Calculation: The instrument is calibrated using a substance with a well-

known heat capacity, such as sapphire. The heat capacity of 1-nonanol is then calculated
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from the measured heat flow, the heating rate, and the mass of the sample.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the enthalpy of combustion of 1-nonanol using a bomb calorimeter.
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Caption: Workflow for Enthalpy of Combustion Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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